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Tiadinil Technical Profile

Table 1: Basic Chemical and Environmental Fate Profile of Tiadinil [1]

Property Value Notes / Implications

IUPAC Name N-(3-chloro-4-methylphenyl)-4-methyl-

1,2,3-thiadiazole-5-carboxamide

Definitive chemical identifier. [1]

Water Solubility (at 20°C,

pH 7)

13.2 mg/L Moderate; potential for aqueous

dissipation. [1]

Vapor Pressure (at 20°C) 1.03 x 10⁻³ mPa Low volatility; minimal loss

through vaporization. [1]

Octanol-Water Partition
Coefficient (Log P)

No data Key data gap for understanding

environmental distribution.

Aqueous Photolysis
DT₅₀

No data Key data gap for understanding

degradation in water.

Aqueous Hydrolysis
DT₅₀

No data Key data gap for understanding

degradation in water.
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Property Value Notes / Implications

Soil Degradation DT₅₀
(Aerobic)

No data Key data gap for understanding
persistence in soil.

Frequently Asked Questions & Troubleshooting

Here are answers to common technical questions, based on available research:

Q: What is the known degradation behavior of tiadinil in water?

A: Direct studies on tiadinil are scarce, but research on the related herbicide tiafenacil
provides a useful model for PPO inhibitors. One study found its hydrolysis rate in water is

influenced by pH, temperature, and water type. Hydrolysis accelerates in alkaline conditions
and at higher temperatures. [2] You can investigate tiadinil's hydrolysis using a similar

methodology.

Q: How can I identify degradation products from my tiadinil samples?

A: Advanced analytical techniques are required. The established method for tiafenacil involves:

Extraction: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, Safe) method for
sample preparation. [2]

Analysis: Ultra-High-Performance Liquid Chromatography coupled with Quadrupole
Time-of-Flight Mass Spectrometry (UPLC-QTOF-MS/MS). This technique separates

compounds and provides high-resolution mass data for accurate identification of parent
compounds and their degradation products. [2]

Q: How should I store tiadinil to ensure stability in my experiments?

A: No specific storage stability data for tiadinil is available. Apply standard best practices for
chemical storage:

Store in a cool, dark, and dry place away from direct light, based on the general
principle that degradation accelerates with heat and light. [2]

Keep the substance in a tightly sealed container to prevent moisture absorption or
contamination.

Monitor purity of long-term stored samples using HPLC or UPLC before critical
experiments.
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Experimental Protocols for Stability Assessment

Since direct data is limited, you may need to generate your own stability and degradation profiles.

Protocol 1: Investigating Aqueous Hydrolysis Kinetics [2] This protocol helps determine how tiadinil

breaks down in water under different conditions.

Solution Preparation: Prepare tiadinil stock solutions in buffers of varying pH (e.g., 4.0, 7.0, 9.0).

Incubation: Aliquot solutions into sealed vials and incubate in temperature-controlled water baths
(e.g., 25°C, 50°C). Keep some vials in the dark to exclude photodegradation.

Sampling: At predetermined time intervals, collect vials and immediately add a stop reagent (e.g.,
acid or organic solvent) to quench the reaction.

Analysis: Analyze samples using HPLC to quantify the remaining tiadinil concentration over time.
Data Analysis: Plot concentration vs. time to determine the degradation rate constant and half-life

(DT₅₀) for each condition.

Protocol 2: Identification of Hydrolysis Products [2] This protocol identifies the chemical structures of

tiadinil's breakdown products.

Forced Degradation: Subject a tiadinil solution to accelerated hydrolysis under harsh conditions
(e.g., high temperature and pH).

Sample Analysis: Analyze the degraded sample using UPLC-QTOF-MS/MS.
Product Identification: The QTOF mass spectrometer provides accurate mass measurements for

ions. Use this data to propose molecular formulas and structures for the degradation products by
comparing the mass spectra before and after degradation.

The diagram below illustrates the workflow for identifying tiadinil degradation products using these

advanced techniques:
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Critical Gaps & Further Research

The available information has significant limitations:

The key data on degradation (hydrolysis, photolysis, soil DT₅₀) are missing from the primary

database. [1]
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Much of the available experimental methodology and degradation behavior is inferred from studies on

tiafenacil, a different though related herbicide. [2] Direct confirmation for tiadinil is needed.
There is no specific data on stability under various storage conditions (e.g., in different

formulations, at different temperatures over time).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Tiadinil [sitem.herts.ac.uk]

2. Degradation of the novel herbicide tiafenacil in aqueous ... [sciencedirect.com]

To cite this document: Smolecule. [tiadinil degradation and stability in storage]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b003940#tiadinil-degradation-and-

stability-in-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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